Cas no 921520-25-4 (N-(4-{(3,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(4-{(3,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 921520-25-4
• MF: C₂₁H₁₉N₃O₆S
• MW: 441.457063913345
• CID: 6325359
• PubChem ID: 18568152
• Update Time: 2025-11-02

N-(4-{(3,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(3,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• 921520-25-4
• F2202-0877
• N-(4-{[(3,4-dimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• AKOS024628290
• N-[4-[2-(3,4-dimethoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• N-(4-(2-((3,4-dimethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• Inchi： 1S/C21H19N3O6S/c1-27-15-6-4-13(8-17(15)28-2)22-19(25)9-14-10-31-21(23-14)24-20(26)12-3-5-16-18(7-12)30-11-29-16/h3-8,10H,9,11H2,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key： OQXBUMAQVAQMQZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC(=C(C=2)OC)OC)=O)N=C1NC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 441.09945651g/mol
• Monoisotopic Mass: 441.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(4-{(3,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Overview of N-(4-{(3,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 921520-25-4)

N-(4-{(3,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS 921520-25-4) is a sophisticated organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This molecule features a unique structural framework combining a thiazole ring, benzodioxole moiety, and dimethoxyphenyl group, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current drug discovery trends targeting these protein families.

The compound's molecular architecture demonstrates excellent drug-like properties, with calculated parameters suggesting favorable lipophilicity and molecular weight for potential oral bioavailability. Recent studies exploring structure-activity relationships (SAR) of similar compounds indicate that the 3,4-dimethoxyphenyl fragment may contribute to enhanced binding affinity, while the benzodioxole-5-carboxamide portion could provide metabolic stability. These characteristics make CAS 921520-25-4 particularly valuable for researchers investigating neurodegenerative diseases and inflammatory conditions, two of the most searched medical topics in academic databases.

From a synthetic chemistry perspective, the preparation of N-(4-{(3,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide involves multi-step organic transformations that highlight modern heterocyclic chemistry techniques. The thiazole core formation typically employs Hantzsch thiazole synthesis, followed by sequential amide coupling reactions to install the various pharmacophores. This synthetic route has been optimized to achieve high yields while maintaining excellent purity profiles, as confirmed by advanced analytical methods including HPLC, NMR, and mass spectrometry.

In the context of current pharmaceutical trends, this compound's structural features align with the growing interest in multi-target directed ligands (MTDLs) for complex diseases. The presence of both hydrogen bond donors and acceptors, along with aromatic systems capable of π-stacking interactions, suggests potential polypharmacology. Such properties are increasingly valuable in drug development, particularly for conditions like Alzheimer's disease and Parkinson's disease, where combination therapies show promise.

The physicochemical properties of CAS 921520-25-4 have been carefully characterized to support its research applications. With a calculated logP value in the optimal range for blood-brain barrier penetration, this compound shows particular promise for central nervous system (CNS) targets. Its stability under various pH conditions and thermal characteristics have been thoroughly investigated, providing valuable data for formulation scientists working on preclinical development programs.

Market analysis reveals growing demand for research chemicals with thiazole-benzodioxole hybrid structures, driven by their appearance in several patent applications and medicinal chemistry publications. The compound N-(4-{(3,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide serves as an important chemical building block for academic and industrial researchers exploring new biological targets. Its unique combination of structural elements makes it particularly valuable for fragment-based drug discovery approaches.

From a safety perspective, proper handling procedures should be followed when working with CAS 921520-25-4, including the use of appropriate personal protective equipment in laboratory settings. While not classified as hazardous under standard regulations, all research chemicals require careful management according to Good Laboratory Practice (GLP) guidelines. Researchers frequently search for information about compound stability, storage conditions, and solubility data, which are essential for experimental reproducibility.

The scientific literature contains numerous examples of structurally related compounds demonstrating interesting pharmacological activities, suggesting potential research directions for 921520-25-4. These include modulation of neurotransmitter systems, anti-oxidant effects, and enzyme inhibition profiles. Such diverse activities make this chemical entity particularly intriguing for drug repurposing studies, another hot topic in contemporary pharmaceutical research.

Analytical method development for N-(4-{(3,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide has been thoroughly documented, with validated HPLC methods available for purity assessment. The compound shows characteristic UV absorption patterns that facilitate analytical detection, while its mass spectrometric fragmentation pattern provides unambiguous identification. These analytical features are crucial for researchers requiring precise quality control measures in their experiments.

Looking forward, CAS 921520-25-4 represents an exciting opportunity for medicinal chemistry exploration. Its structural complexity and potential bioactivity profile position it well for inclusion in high-throughput screening libraries or targeted drug discovery programs. As the pharmaceutical industry continues to seek novel chemical scaffolds with improved target selectivity and drug metabolism characteristics, compounds like this thiazole-benzodioxole hybrid will remain valuable tools for scientific advancement.